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Abstract

This technical guide provides a comprehensive overview of 3-ethylcyclopentanone, a
substituted cyclic ketone. While not extensively documented as a direct therapeutic agent, its
structural motif appears in various biologically active molecules, making it a relevant building
block for medicinal chemistry and drug design. This document consolidates its chemical and
physical properties, outlines plausible synthetic and analytical methodologies, and discusses its
known metabolic fate and toxicological profile. The information is intended to serve as a
foundational resource for researchers utilizing this compound in synthetic chemistry and drug
development endeavors.

Chemical and Physical Properties

3-Ethylcyclopentanone, with the IUPAC name 3-ethylcyclopentan-1-one, is a colorless to pale
yellow liquid.[1] Its fundamental properties are summarized below.
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Property Value Source
IUPAC Name 3-ethylcyclopentan-1-one [1112][3]

CAS Number 10264-55-8 [1][4]
Molecular Formula C7H120 [1114]
Molecular Weight 112.17 g/mol [3]

Boiling Point 171 °C ChemicalBook
Density 0.9015 g/cm3 ChemicalBook
Flash Point 31 °C (88 °F) ChemicalBook
Water Solubility Soluble ChemicalBook
logP 1.220 (estimated) ChemicalBook
Refractive Index 1.4375-1.4405 @ 20°C [1]

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of 3-
ethylcyclopentanone.

Spectroscopic Data Key Features Source
Gas Chromatography-Mass m/z top peak: 83, 2nd highest: 2]
Spectrometry (GC-MS) 55, 3rd highest: 41

Available in the NIST/EPA
Infrared (IR) Spectrum [3]
Gas-Phase Infrared Database

13C NMR Data available in SpectraBase [2]

Synthesis and Experimental Protocols

While specific, detailed protocols for the synthesis of 3-ethylcyclopentanone are not abundant
in readily available literature, its structure lends itself to established organic chemistry
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reactions. A plausible and illustrative synthetic route is the Dieckmann condensation, followed
by hydrolysis and decarboxylation.

lllustrative Synthesis via Dieckmann Condensation

The Dieckmann condensation is an intramolecular reaction of a diester to form a 3-keto ester,
which can then be converted to a cyclic ketone.

Reaction Scheme:

Starting Material: Diethyl 3-ethyladipate

Reaction: Intramolecular cyclization using a base (e.g., sodium ethoxide).

Intermediate: 2-Ethoxycarbonyl-4-ethylcyclopentanone

Final Steps: Acid-catalyzed hydrolysis and decarboxylation to yield 3-ethylcyclopentanone.
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1. NaOEt, EtOH
2. HsO*

Diethyl 3-ethyladipate — 2-Ethoxycarbonyl-4-ethylcyclopentanone —— HszO*, A —®| 3-Ethylcyclopentanone

Synthesis & Purification

Synthesized Product

:

Purification (Distillation)

GC-MS Analysis

Sample Preparation

:

GC Separation

:

MS Detection & Fragmentation

:

Data Analysis

dentity & Purity Confirmed

3-Ethylcyclopentanone

NAD*-linked Cyclopentanone Lactone Further

Cyclopentanol dehydrogenase Cyclopentanone oxygenase 5-Valerolactone hydrolase 5-Hydroxyva|erate|—>|Glutarate Oxidation Acetyl-CoA
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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